A super-stretchable boron nanoribbon network
Physical Chemistry Chemical Physics Pub Date: 2018-05-08 DOI: 10.1039/C8CP02257G
Abstract
We have studied the mechanical properties of a two-dimensional (2D) boron nanoribbon network (BNRN) subjected to a uniaxial or a biaxial tensile strain using first principles calculations. The results show that the 2D BNRN is super-stretchable. The critical tensile strains of the BNRN in the χ-h1 phase along the a- and b-directions are 0.51 and 0.41, respectively, and that for the biaxial strain reaches an ultrahigh value of 0.84. By analyzing the B–B interatomic distance, coordination number and charge distribution, it is found that with increasing biaxial tensile strain, the χ-h1 BNRN undergoes two structural phase transitions, which are characterized by breaking of the B–B bonds and the partial transformation of the nanoribbon-like structures into chain-like structures. The strain-induced phase transitions significantly reduce the strain energy. We also discuss the elastic constants, Young's modulus, shear modulus, and Poisson's ratios. The super-stretchable and flexible mechanical properties of the BNRNs, together with their superior transport properties, make BNRNs useful in a wide range of applications in nanoscale electronic devices.
Recommended Literature
- [1] Radical anionic versus neutral 2,2′-bipyridyl coordination in uranium complexes supported by amide and ketimide ligands†
- [2] Simple reporter gene-based assays for hairpin poly(amide) conjugate permeability and DNA-binding activity in living cells†
- [3] Author index
- [4] Nanochannel-based electrochemical sensor for the detection of pharmaceutical contaminants in water
- [5] Design, screening, and properties of novel solvates of azoxystrobin based on isomorphism†
- [6] Flash chemistry using electrochemical method and microsystems
- [7] Pushing efficiency limits for semitransparent perovskite solar cells†
- [8] Chlorido-containing ruthenium(ii) and iridium(iii) complexes as antimicrobial agents
- [9] Comparison of principal components regression, partial least squares regression, multi-block partial least squares regression, and serial partial least squares regression algorithms for the analysis of Fe in iron ore using LIBS
- [10] Recent developments in detection techniques for high-performance liquid chromatography. Part I. Spectroscopic and electrochemical detectors. A review
